Cas no 947687-12-9 (Cixutumumab)

• Product Name: Cixutumumab
• CAS No: 947687-12-9
• CID: 5038156
• Update Time: 2025-06-23

Cixutumumab Chemical and Physical Properties

Names and Identifiers

• IMC-A 12
• Cixutumumab
• Research Grade Cixutumumab(DHC29904)

Additional information on Cixutumumab

Professional Introduction to Cixutumumab (CAS No. 947687-12-9)

Cixutumumab, a monoclonal antibody with the chemical registration number CAS No. 947687-12-9, represents a significant advancement in the field of targeted cancer therapy. This compound has garnered considerable attention due to its unique mechanism of action and its potential in treating various types of malignancies. The development and application of Cixutumumab have been underpinned by extensive research and clinical trials, which have highlighted its efficacy and safety profile.

The primary target of Cixutumumab is the insulin-like growth factor-1 receptor (IGF-1R), a protein that plays a crucial role in tumor growth and survival. By binding to IGF-1R, Cixutumumab inhibits signaling pathways that are essential for cancer cell proliferation, thereby inducing apoptosis and reducing tumor burden. This targeted approach has been particularly effective in cancers where IGF-1R is overexpressed, such as certain solid tumors and hematological malignancies.

Recent studies have demonstrated the therapeutic potential of Cixutumumab in combination with other treatments. For instance, research has shown that the concurrent use of Cixutumumab with chemotherapy or radiation therapy can enhance anti-tumor effects by synergistically disrupting cancer cell survival mechanisms. These findings have opened up new avenues for multi-modal therapeutic strategies, improving patient outcomes and quality of life.

The clinical development of Cixutumumab has been marked by rigorous testing in phase I, II, and III trials. These trials have provided valuable insights into the drug's pharmacokinetics, dosing regimens, and adverse effect profiles. The results have consistently shown that Cixutumumab is well-tolerated when administered at appropriate doses, with most adverse effects being mild to moderate in severity. This favorable safety profile makes Cixutumumab a promising candidate for broad clinical application.

One of the most compelling aspects of Cixutumumab is its potential to overcome drug resistance. Cancer cells often develop resistance to conventional therapies due to various mechanisms, including mutations in critical signaling pathways. By targeting IGF-1R, Cixutumumab provides an alternative therapeutic approach that can circumvent these resistance mechanisms. This has particular relevance for patients who have relapsed or progressed on other treatments, offering them a new hope for effective management of their disease.

The future direction of Cixutumumab research is likely to focus on refining its therapeutic applications and exploring novel combinations with other targeted agents or immunotherapies. Advances in biomarker identification may also help personalize treatment regimens, ensuring that patients receive the most effective therapy based on their individual biological profiles. The continued investigation into the mechanisms of action and clinical efficacy of Cixutumumab will be crucial in expanding its role in cancer treatment.

In summary, Cixutumumab (CAS No. 947687-12-9) represents a significant breakthrough in targeted cancer therapy. Its ability to inhibit IGF-1R signaling offers a novel approach to treating various malignancies, particularly those characterized by high IGF-1R expression. With ongoing research and clinical trials providing further evidence of its efficacy and safety, Cixutumumab is poised to become an integral component of modern oncology treatment strategies.